Cas no 1226804-17-6 (6-Chloro-7-methyl-7H-purin-8(9H)-one)

• Product Name: 6-Chloro-7-methyl-7H-purin-8(9H)-one
• CAS No: 1226804-17-6
• MF: C₆H₅ClN₄O
• MW: 184.583099126816
• MDL: MFCD24615587
• CID: 1095631
• PubChem ID: 14518099
• Update Time: 2025-04-20

6-Chloro-7-methyl-7H-purin-8(9H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-7-methyl-7H-purin-8(9H)-one
• 6-Chloro-7-methyl-7,9-dihydro-8H-purin-8-one
• 6-chloro-7-methyl-5-nitro-quinoline
• 6-chloro-7-methyl-7,9-dihydro-purin-8-one
• AC1NBYBX
• AG-H-50675
• CTK5F7483
• FT-0664791
• KB-248495
• SureCN7457706
• LBJNNYQNAUVPGR-UHFFFAOYSA-N
• 6-chloro-7-methyl-9H-purin-8-one
• SY036669
• 6-chloro-7-methyl-8,9-dihydro-7H-purin-8-one
• 1226804-17-6
• CS-12066
• MFCD24615587
• BZB80417
• DB-219826
• AC2150
• SCHEMBL2063240
• 6-Chloro-7-methyl-7H-purin-8-ol
• AKOS022190354
• CS-0456325
• 8H-Purin-8-one, 6-chloro-7,9-dihydro-7-methyl-
• A891066

• MDL： MFCD24615587
• Inchi： 1S/C6H5ClN4O/c1-11-3-4(7)8-2-9-5(3)10-6(11)12/h2H,1H3,(H,8,9,10,12)
• InChI Key： LBJNNYQNAUVPGR-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=CN=1)NC(N2C)=O

Computed Properties

• Exact Mass: 184.0151885g/mol
• Monoisotopic Mass: 184.0151885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.1
• XLogP3: 0.3

6-Chloro-7-methyl-7H-purin-8(9H)-one Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones